![molecular formula C7H6FIO2S B6603249 5-iodo-2-methylbenzene-1-sulfonyl fluoride CAS No. 2301669-85-0](/img/structure/B6603249.png)
5-iodo-2-methylbenzene-1-sulfonyl fluoride
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Overview
Description
5-iodo-2-methylbenzene-1-sulfonyl fluoride is a chemical compound with the IUPAC name 5-iodo-2-methylbenzenesulfonyl fluoride . It has a molecular weight of 300.09 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H6FIO2S/c1-5-2-3-6(9)4-7(5)12(8,10)11/h2-4H,1H3 . This indicates that the molecule consists of a benzene ring with iodine, methyl, and sulfonyl fluoride substituents.Chemical Reactions Analysis
While specific reactions involving this compound are not available, sulfonyl fluorides are generally known to undergo electrophilic aromatic substitution reactions .Scientific Research Applications
5-iodo-2-methylbenzene-1-sulfonyl fluoride has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a fluorinating agent, and as a catalyst in the synthesis of various compounds. It has also been used to study the mechanism of action of various compounds, as well as to investigate the biochemical and physiological effects of various compounds. This compound has also been used to study the structure and reactivity of various compounds, as well as to study the properties of various materials.
Mechanism of Action
Mode of Action
Sulfonyl fluorides are known to be reactive electrophiles that can form covalent bonds with nucleophilic amino acids in proteins . This suggests that 5-iodo-2-methylbenzene-1-sulfonyl fluoride may interact with its targets by forming covalent bonds .
Biochemical Pathways
The compound’s potential to form covalent bonds with proteins suggests that it could affect a variety of biochemical pathways depending on the specific proteins it targets .
Pharmacokinetics
These properties would be crucial in determining the compound’s bioavailability .
Result of Action
The ability of sulfonyl fluorides to form covalent bonds with proteins suggests that the compound could potentially alter protein function, leading to various cellular effects .
Action Environment
Factors such as pH, temperature, and the presence of other molecules could potentially influence the compound’s action .
Advantages and Limitations for Lab Experiments
5-iodo-2-methylbenzene-1-sulfonyl fluoride has several advantages for lab experiments. It is a highly reactive compound and is able to quickly and efficiently fluorinate organic compounds. It is also easy to synthesize and is relatively inexpensive. However, this compound is a highly toxic compound and must be handled with caution. It is also a volatile compound and must be stored in a well-ventilated area.
Future Directions
There are a number of potential future directions for 5-iodo-2-methylbenzene-1-sulfonyl fluoride. One potential direction is the development of new and improved synthesis methods for this compound. Another potential direction is the development of new and improved applications for this compound, such as in the synthesis of new compounds and in the study of biochemical and physiological effects. Additionally, this compound could be used in the development of new and improved materials, such as polymers and nanomaterials. Finally, this compound could be used in the development of new and improved analytical techniques, such as mass spectrometry and NMR spectroscopy.
Synthesis Methods
The synthesis of 5-iodo-2-methylbenzene-1-sulfonyl fluoride is relatively simple and can be accomplished in a few steps. The first step involves the reaction of 2-methylbenzene-1-sulfonyl chloride with potassium iodide in the presence of a base, such as sodium hydroxide or potassium hydroxide, to form 2-methylbenzene-1-sulfonyl iodide. This intermediate product is then reacted with potassium fluoride in the presence of a base to form this compound. The reaction is generally carried out in an aqueous solution at room temperature.
Safety and Hazards
properties
IUPAC Name |
5-iodo-2-methylbenzenesulfonyl fluoride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FIO2S/c1-5-2-3-6(9)4-7(5)12(8,10)11/h2-4H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZNJKIBBPHYWKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)I)S(=O)(=O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FIO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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